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Compound of Interest

Compound Name: 2-Chloro Ethyl Isocyanate

CAS No.: 1443-83-5

Cat. No.: B1171721

Get Quote

An In-Depth Technical Guide to 2-Chloroethyl Isocyanate for Researchers and Drug

Development Professionals

Introduction
2-Chloroethyl isocyanate (CEI) is a bifunctional electrophilic reagent of significant interest in

medicinal chemistry and organic synthesis. Its structure, incorporating both a reactive

isocyanate group and a chloroethyl moiety, allows for sequential or concerted reactions that are

pivotal in the construction of various heterocyclic and acyclic compounds. This guide provides a

comprehensive overview of its chemical properties, synthesis, reactivity, applications in drug

development, and essential safety protocols, tailored for professionals in the research and

development sectors.

The primary utility of 2-chloroethyl isocyanate stems from its role as a precursor to 2-

chloroethylnitrosoureas (CENUs), a class of chemotherapeutic agents known for their DNA

alkylating and carbamoylating activities.[1] The molecule's ability to introduce the 2-chloroethyl

group, a key pharmacophore in many anticancer drugs, makes it an indispensable building

block in the synthesis of novel therapeutic candidates.
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Physicochemical and Spectroscopic Properties
A thorough understanding of the physical and chemical characteristics of 2-chloroethyl

isocyanate is fundamental for its effective use in a laboratory setting. This data is crucial for

reaction setup, purification, and storage.

Property Value Source(s)

CAS Number 1943-83-5 [2][3][4]

Molecular Formula C₃H₄ClNO [3][4][5]

Molecular Weight 105.52 g/mol [3][4][5]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 135-142 °C [6][7][8]

Density 1.237 g/cm³ at 25 °C [6][7][8]

Refractive Index (n20/D) 1.447 [6][7][8]

Flash Point 56 °C (closed cup) [6][9]

Synonyms

1-Chloro-2-isocyanatoethane,

Isocyanic acid 2-chloroethyl

ester

[6][10]

Synthesis of 2-Chloroethyl Isocyanate
While several synthetic routes to 2-chloroethyl isocyanate exist, a common laboratory-scale

preparation involves the Curtius rearrangement of a corresponding acyl azide. This method is

often preferred for its relatively mild conditions and good yields.

Experimental Protocol: Synthesis from 3-
Chloropropionic Acid
This protocol outlines a general procedure for synthesizing isocyanates from carboxylic acids,

which can be adapted for 2-chloroethyl isocyanate starting from 3-chloropropionyl chloride and
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subsequent conversion to the azide, or directly from the corresponding acid.[5]

Materials:

3-Chloropropionic acid (or its acyl chloride derivative)

Diphenylphosphoryl azide (DPPA)

Triethylamine (TEA)

Anhydrous Toluene

Anhydrous Hexane

Procedure:

To a suspension of the starting acid (1.0 equivalent) in anhydrous toluene under an inert

atmosphere (e.g., nitrogen or argon), add triethylamine (1.2 equivalents).

Slowly add diphenylphosphoryl azide (1.1 equivalents) to the mixture.

Stir the reaction mixture at room temperature for approximately 15 minutes.

Heat the mixture to 80 °C for 1 hour. During this time, the evolution of nitrogen gas should be

observed, indicating the formation of the isocyanate via the Curtius rearrangement.

After the reaction is complete, remove the toluene under reduced pressure.

To extract the isocyanate, add anhydrous hexane to the residue and stir.

Collect the hexane supernatant. Repeat the hexane extraction twice more.

Combine the hexane layers and evaporate the solvent to yield the crude 2-chloroethyl

isocyanate, which can be used in subsequent steps without further purification.[5]

Reactivity and Mechanistic Insights
The reactivity of 2-chloroethyl isocyanate is dominated by the electrophilic nature of the

isocyanate carbon and the potential for nucleophilic substitution at the carbon bearing the
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chlorine atom.

The isocyanate group readily reacts with nucleophiles such as alcohols, amines, and water to

form carbamates, ureas, and unstable carbamic acids (which decompose to the corresponding

amine and carbon dioxide), respectively. This reactivity is central to its application in drug

synthesis. For instance, its reaction with an amine (R-NH₂) leads to the formation of a 1-(2-

chloroethyl)-3-substituted urea, a common scaffold in anticancer agents.[1]

Reactants

2-Chloroethyl Isocyanate
(Cl-CH₂-CH₂-N=C=O)

1-(2-chloroethyl)-3-substituted urea

+

Nucleophilic
Addition

Primary Amine
(R-NH₂)

Reaction of 2-Chloroethyl Isocyanate with a Primary Amine.

Click to download full resolution via product page

Caption: Reaction of 2-Chloroethyl Isocyanate with a Primary Amine.

Applications in Drug Development
2-Chloroethyl isocyanate is a crucial intermediate in the synthesis of numerous pharmaceutical

compounds, particularly in the field of oncology.[11]

Synthesis of Nitrosoureas
CEI is a key building block for nitrosoureas like Lomustine (CCNU), a chemotherapy drug used

to treat a variety of cancers including brain tumors and Hodgkin's lymphoma.[1][8] The

synthesis involves the reaction of 2-chloroethyl isocyanate with cyclohexylamine to produce 1-

(2-chloroethyl)-3-cyclohexylurea, which is then nitrosated to yield the final active
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pharmaceutical ingredient.[1] These compounds act as bifunctional alkylating agents that

cross-link DNA, ultimately leading to cancer cell death.[1]

Other Anticancer Agents
Beyond nitrosoureas, 2-chloroethyl isocyanate is utilized in the synthesis of other classes of

potential anticancer agents. These include:

Imidazotetrazinones: Such as 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-l,2,3,5-tetrazin-

4(3H)-one.[8][12]

Substituted Ureas: Including 1-(2-chloroethyl)-3-(2-hydroxyethyl) urea and 3-substituted 1-(2-

chloroethyl)-3-β-glycosylureas.[8][12]

The presence of the chloroethyl group in these molecules is often critical to their mechanism of

action, which typically involves the alkylation of biological macromolecules like DNA.[1][4]

Safety, Handling, and Storage
2-Chloroethyl isocyanate is a hazardous chemical and must be handled with appropriate safety

precautions in a well-ventilated area, preferably a fume hood.[9][13][14]

Hazards:

Toxicity: Toxic if swallowed or inhaled.[2][4]

Flammability: Flammable liquid and vapor.[2][4]

Irritation: Causes skin and serious eye irritation.[4][15]

Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][4]

Lachrymator: It is a substance that irritates the eyes and causes tears.[6][14]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[16]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[16]
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Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors if ventilation is inadequate.[9][16]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[9][13]

Store in a cool, dry, well-ventilated place in a tightly sealed container.[9] Recommended

storage temperature is 2-8 °C.[9]

It is moisture-sensitive and should be handled under an inert atmosphere.[7][8]

Ground and bond containers when transferring material to prevent static discharge.[13][14]

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek immediate medical attention.[14][15]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[14][15]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9][14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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